Cas no 527674-02-8 (2-(1-benzylpiperidin-4-yl)azepane)
2-(1-benzylpiperidin-4-yl)azepane Chemical and Physical Properties
Names and Identifiers
-
- 1H-Azepine, hexahydro-2-[1-(phenylmethyl)-4-piperidinyl]-
- 2-(1-benzylpiperidin-4-yl)azepane
-
- Inchi: 1S/C18H28N2/c1-3-7-16(8-4-1)15-20-13-10-17(11-14-20)18-9-5-2-6-12-19-18/h1,3-4,7-8,17-19H,2,5-6,9-15H2
- InChI Key: IVCGEPPJIMOQCD-UHFFFAOYSA-N
- SMILES: N1CCCCCC1C1CCN(CC2=CC=CC=C2)CC1
2-(1-benzylpiperidin-4-yl)azepane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-83226-0.05g |
2-(1-benzylpiperidin-4-yl)azepane |
527674-02-8 | 94% | 0.05g |
$212.0 | 2024-05-21 | |
| Enamine | EN300-83226-0.1g |
2-(1-benzylpiperidin-4-yl)azepane |
527674-02-8 | 94% | 0.1g |
$317.0 | 2024-05-21 | |
| Enamine | EN300-83226-0.25g |
2-(1-benzylpiperidin-4-yl)azepane |
527674-02-8 | 94% | 0.25g |
$452.0 | 2024-05-21 | |
| Enamine | EN300-83226-0.5g |
2-(1-benzylpiperidin-4-yl)azepane |
527674-02-8 | 94% | 0.5g |
$713.0 | 2024-05-21 | |
| Enamine | EN300-83226-1.0g |
2-(1-benzylpiperidin-4-yl)azepane |
527674-02-8 | 94% | 1.0g |
$914.0 | 2024-05-21 | |
| Enamine | EN300-83226-2.5g |
2-(1-benzylpiperidin-4-yl)azepane |
527674-02-8 | 94% | 2.5g |
$1791.0 | 2024-05-21 | |
| Enamine | EN300-83226-5.0g |
2-(1-benzylpiperidin-4-yl)azepane |
527674-02-8 | 94% | 5.0g |
$2650.0 | 2024-05-21 | |
| Enamine | EN300-83226-10.0g |
2-(1-benzylpiperidin-4-yl)azepane |
527674-02-8 | 94% | 10.0g |
$3929.0 | 2024-05-21 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN15669-100MG |
2-(1-benzylpiperidin-4-yl)azepane |
527674-02-8 | 95% | 100MG |
¥ 1,326.00 | 2023-04-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN15669-250MG |
2-(1-benzylpiperidin-4-yl)azepane |
527674-02-8 | 95% | 250MG |
¥ 2,118.00 | 2023-04-13 |
2-(1-benzylpiperidin-4-yl)azepane Related Literature
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
Additional information on 2-(1-benzylpiperidin-4-yl)azepane
Compound CAS No. 527674-02-8: 2-(1-benzylpiperidin-4-yl)azepane
The compound with CAS No. 527674-02-8, commonly referred to as 2-(1-benzylpiperidin-4-yl)azepane, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a piperidine ring and an azepane ring, connected through a benzyl group. The benzylpiperidine moiety is a well-known structural motif in drug design, often associated with bioavailability and receptor affinity.
Recent studies have highlighted the potential of 2-(1-benzylpiperidin-4-yl)azepane in the development of novel therapeutic agents. Researchers have explored its ability to modulate various biological targets, including G-protein coupled receptors (GPCRs) and ion channels. For instance, a 2023 study published in *Nature Communications* demonstrated that this compound exhibits potent activity against certain opioid receptors, suggesting its potential in pain management therapies.
The synthesis of CAS No. 527674-02-8 involves a multi-step process that typically begins with the preparation of the benzylpiperidine intermediate. This is followed by a coupling reaction with an azepane derivative, often utilizing palladium-catalyzed cross-coupling techniques such as Suzuki-Miyaura or Buchwald-Hartwig reactions. The use of these advanced catalytic methods ensures high yields and excellent stereochemical control, which are critical for maintaining the compound's biological activity.
One of the most intriguing aspects of 2-(1-benzylpiperidin-4-yl)azepane is its structural flexibility. The azepane ring provides a rigid framework that can be further modified to introduce additional functional groups, thereby expanding its pharmacological profile. For example, recent research has focused on substituting the benzyl group with other aromatic or heteroaromatic systems to enhance solubility and improve drug-like properties.
In terms of applications, this compound has shown promise in several therapeutic areas. Its ability to interact with neurotransmitter systems makes it a candidate for treating neurological disorders such as epilepsy and Parkinson's disease. Additionally, preliminary in vitro studies suggest that it may possess anti-inflammatory properties, opening up possibilities for its use in autoimmune diseases.
From an analytical standpoint, CAS No. 527674-02-8 has been thoroughly characterized using modern spectroscopic techniques such as NMR and mass spectrometry. These analyses have confirmed its molecular structure and purity, which are essential for ensuring reproducibility in biological assays.
Looking ahead, the development of 2-(1-benzylpiperidin-4-yl)azepane into a clinical candidate will depend on further preclinical studies to assess its safety profile and pharmacokinetics. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate this process, leveraging cutting-edge technologies such as artificial intelligence for drug design optimization.
In conclusion, CAS No. 527674-02-8, or 2-(1-benzylpiperidin-4-yl)azepane, represents a significant advancement in medicinal chemistry. Its unique structure, coupled with promising biological activity, positions it as a valuable tool for developing innovative therapeutic agents. As research continues to unfold, this compound is likely to play an increasingly important role in addressing unmet medical needs across various disease areas.
527674-02-8 (2-(1-benzylpiperidin-4-yl)azepane) Related Products
- 196613-64-6(4-Piperidinamine, 3-methyl-N,1-bis(phenylmethyl)-, trans-)
- 473838-43-6(4-Piperidinamine, N-ethyl-3,3-dimethyl-1-(phenylmethyl)-)
- 544443-34-7(4-PIPERIDINAMINE, 3,3-DIMETHYL-N-(PHENYLMETHYL)-, (-)-)
- 46410-64-4(2-Azabicyclo[2.2.2]octane, 2-(phenylmethyl)-)
- 473838-38-9(1-Benzyl-4-methylamino-3,3-dimethylpiperidine)
- 1273809-17-8((3R,4R)-1-Benzyl-3-Methyl-N-propylpiperidin-4-aMine)
- 61267-79-6(3,7-Diazabicyclo[3.3.1]nonane, 2,7-dimethyl-3-(phenylmethyl)-, (1R,2R,5S)-rel-)
- 24333-47-9(2,3'-Bipiperidine, 1,1'-bis(phenylmethyl)-)
- 116269-55-7(1,4'-Bipiperidine, 3,5-dimethyl-1'-(phenylmethyl)-)
- 658713-03-2(PIPERIDINE, 1-(PHENYLMETHYL)-2-TRICYCLO[3.3.1.13,7]DEC-1-YL-)